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Compound of Interest

Compound Name: Dolutegravir-d5

Cat. No.: B10788533

Dolutegravir-d5, a deuterated analog of the potent antiretroviral agent Dolutegravir, serves as
a critical internal standard for the precise quantification of Dolutegravir in biological matrices.[1]
[2] This guide provides an in-depth overview of its safety profile, physicochemical properties,
and mechanism of action, tailored for researchers, scientists, and drug development
professionals.

Section 1: Safety Data

The Safety Data Sheet (SDS) for Dolutegravir-d5 indicates that the substance is not classified
as hazardous according to the Globally Harmonized System (GHS).[3] However, standard
precautions for handling chemical substances should always be observed. In contrast, the non-
deuterated form, Dolutegravir, is classified as harmful if swallowed, causing skin and serious
eye irritation, and may cause respiratory irritation.[4] It is also very toxic to aquatic life with long-
lasting effects.[4][5] Given the structural similarity, it is prudent to handle Dolutegravir-d5 with
care, assuming a similar hazard profile.

Table 1: Hazard Identification and Precautionary Measures
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o Precautionary Statements
Classification
Hazard Class ] (Recommended for
(Dolutegravir) )
Dolutegravir-d5)

P264: Wash hands thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
o ) CENTER or doctor/physician if
Acute Oral Toxicity Harmful if swallowed[4]
you feel unwell. P330: Rinse
mouth. P501: Dispose of
contents/container in
accordance with
local/regional/national/internati

onal regulations.

P264: Wash hands thoroughly
after handling. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P302+P352: IF ON
SKIN: Wash with plenty of
Skin Corrosion/Irritation Causes skin irritation[4] water. P32L: Specm-c treétment
(see supplemental first aid
instruction on this label).
P332+P313: If skin irritation
occurs: Get medical
advice/attention. P362+P364:
Take off contaminated clothing

and wash it before reuse.

Serious Eye Damage/Irritation Causes serious eye irritation[4]  P264: Wash hands thoroughly
after handling. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P305+P351+P338:
IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

. . May cause respiratory
Specific Target Organ Toxicity o
irritation[4]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
POISON CENTER or
doctor/physician if you feel
unwell. P403+P233: Store in a
well-ventilated place. Keep
container tightly closed. P405:
Store locked up.

Hazardous to the Aquatic Very toxic to aquatic life with

Environment long lasting effects[4][5]

P273: Avoid release to the
environment. P391: Collect
spillage. P501: Dispose of
contents/container in
accordance with
local/regional/national/internati

onal regulations.

Table 2: Fire-Fighting and Accidental Release Measures
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Measure

Protocol

Suitable Extinguishing Media

Dry chemical, carbon dioxide (CO2), water

spray, or alcohol-resistant foam.[6]

Specific Hazards

May produce toxic fumes of carbon monoxide,
carbon dioxide, hydrogen fluoride, and nitrogen

oxides upon combustion.[6]

Personal Precautions

Wear self-contained breathing apparatus and
full protective gear. Avoid dust formation and

ensure adequate ventilation.[6][7]

Environmental Precautions

Prevent product from entering drains or

waterways.[6]

Containment and Cleaning

Sweep up and shovel into suitable containers

for disposal.[6]

Section 2: Physicochemical and Pharmacokinetic

Properties

Dolutegravir-d5 is primarily utilized as an internal standard in analytical chemistry, particularly

in mass spectrometry-based assays, for the quantification of Dolutegravir.[2]

Table 3: Physicochemical Properties of Dolutegravir-d5

Property

Value

Chemical Formula

C20H14DsF2N30s5[2]

Molecular Weight 424.4 g/mol [2]
CAS Number 2249814-82-0[8]
Appearance Crystalline Solid
- DMF: 5 mg/ml; DMSO: 2.5 mg/ml; Ethanol:
Solubility )
Slightly Soluble[2]
Storage Recommended storage at -20°C.[1]
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Table 4: Pharmacokinetic Parameters of Dolutegravir (Non-Deuterated)

Parameter Value
Bioavailability Oral
Protein Binding >98.9%(9]

) Primarily via glucuronidation by UGT1A1 and to
Metabolism L .

a lesser extent by oxidation via CYP3A4.[9][10]

Volume of Distribution (Vd) 17.4 L[9]
Peak Plasma Concentration 2 to 3 hours post-dose[9]

Section 3: Mechanism of Action and Biological
Activity

Dolutegravir is a second-generation HIV-1 integrase strand transfer inhibitor (INSTI).[10][11] It
potently blocks the essential step of integrating the viral DNA into the host cell's genome,
thereby halting the viral replication cycle.[9][12] This is achieved by binding to the active site of
the HIV integrase enzyme and chelating the two magnesium ions (Mg?*) that are crucial for its
catalytic activity.[12][13]

Table 5: In Vitro Biological Activity of Dolutegravir (Non-Deuterated)
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Parameter Value Cell TypelAssay

ICso0 (HIV-1 Integrase Strand

2.7 nM[1][8] In vitro enzyme assay
Transfer)
o Peripheral Blood Mononuclear
ECso (HIV-1 Replication) 0.51 nM[1][8]
Cells (PBMCs)
_ _ HIV-1 Y143R, N155H, and
ECso (Resistant Strains) 3.6 - 5.8 nM[8]
G140S/Q148H mutants
189 puM (unstimulated
CCso (Cytotoxicity) PBMCs), 52 uM (stimulated PBMCs
PBMCs)[1][2]
Therapeutic Index >9,400[1][2]

The primary mechanism of action of Dolutegravir involves the disruption of the HIV-1 replication
cycle at the integration step.

Host Cell

HIV Integrase Complex

Dolutegravir
3
Binds & Chelates Mg?* Integrase
Enzyme Integration into -
oSt DNA Provirus Viral Replication
HIV RNA

Viral DNA

Click to download full resolution via product page

Caption: Mechanism of Dolutegravir action on HIV-1 integrase.
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Section 4: Experimental Protocols

Dolutegravir-d5 is intended for use as an internal standard for the quantification of

Dolutegravir by Gas Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC
MS).[1][2]

The following provides a generalized workflow for the use of Dolutegravir-d5 in a bioanalytical
method. Specific parameters such as sample preparation, chromatographic conditions, and
mass spectrometer settings must be optimized for the specific matrix and instrumentation used.
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Caption: General workflow for LC-MS/MS quantification.
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Protocol Steps:

e Preparation of Standards and Quality Controls: Prepare calibration standards and quality
control samples by spiking known concentrations of Dolutegravir into a blank biological
matrix.

e Sample Preparation:

o To a known volume of the biological sample (and standards/QCs), add a precise amount
of Dolutegravir-d5 solution of a known concentration.

o Perform an extraction procedure to isolate the analyte and internal standard from matrix
components. Common techniques include solid-phase extraction (SPE), liquid-liquid
extraction (LLE), or protein precipitation (PPT).

o The extracted sample is typically evaporated to dryness and then reconstituted in a
solvent compatible with the LC mobile phase.

e LC-MS/MS Analysis:

o Inject the reconstituted sample into an LC system for chromatographic separation of
Dolutegravir and Dolutegravir-d5 from other components.

o The eluent from the LC is introduced into a mass spectrometer. Detection is typically
performed using multiple reaction monitoring (MRM) mode, where specific precursor-to-
product ion transitions for both Dolutegravir and Dolutegravir-d5 are monitored.

o Data Analysis:

o

Integrate the peak areas for both Dolutegravir and Dolutegravir-d5.

[¢]

Calculate the ratio of the peak area of Dolutegravir to the peak area of Dolutegravir-d5.

[¢]

Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

[¢]

Determine the concentration of Dolutegravir in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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This technical guide provides a comprehensive overview of the safety, properties, and
application of Dolutegravir-d5. Researchers should always refer to the most current SDS
provided by the supplier and perform their own risk assessments before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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